Cas no 1420969-33-0 (Tert-Butyl 3-(((3-(methylthio)pyrazin-2-yl)methyl)amino)piperidine-1-carboxylate)

Tert-Butyl 3-(((3-(methylthio)pyrazin-2-yl)methyl)amino)piperidine-1-carboxylate structure
1420969-33-0 structure
Product name:Tert-Butyl 3-(((3-(methylthio)pyrazin-2-yl)methyl)amino)piperidine-1-carboxylate
CAS No:1420969-33-0
MF:C16H26N4O2S
MW:338.468242168427
CID:2168453

Tert-Butyl 3-(((3-(methylthio)pyrazin-2-yl)methyl)amino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl 3-(((3-(methylthio)pyrazin-2-yl)methyl)amino)piperidine-1-carboxylate
    • Tert-Butyl 3-(((3-(methylthio)pyrazin-2-yl)methyl)amino)piperidine-1-carboxylate
    • Inchi: 1S/C16H26N4O2S/c1-16(2,3)22-15(21)20-9-5-6-12(11-20)19-10-13-14(23-4)18-8-7-17-13/h7-8,12,19H,5-6,9-11H2,1-4H3
    • InChI Key: KCNXKRQXNQFCNA-UHFFFAOYSA-N
    • SMILES: S(C)C1C(CNC2CN(C(=O)OC(C)(C)C)CCC2)=NC=CN=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 389
  • Topological Polar Surface Area: 92.6

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